Cas no 76462-82-3 (Uridine,5'-deoxy-5-fluoro-, 2',3'-diacetate)
76462-82-3 structure
Product Name:Uridine,5'-deoxy-5-fluoro-, 2',3'-diacetate
CAS No:76462-82-3
MF:C13H15FN2O7
MW:330.265807390213
CID:579370
PubChem ID:14918913
Update Time:2025-04-19
Uridine,5'-deoxy-5-fluoro-, 2',3'-diacetate Chemical and Physical Properties
Names and Identifiers
-
- Uridine,5'-deoxy-5-fluoro-, 2',3'-diacetate
- 2-[(2R,3R,4R,5R)-4-(carboxylatomethyl)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-3,4-dihydroxy-2-methyloxolan-3-yl]acetate
- 2',3'-di-O-acetyl-5'-deoxy-5-fluorouridine
- 5'-Deoxy-5-fluorouridine 2',3'-diacetate
- EINECS 278-472-4
- SCHEMBL11134817
- ONKMZOUZXRFSQO-RPULLILYSA-N
- 1-(5-deoxy-2,3-di-O-acetyl-beta-D-ribofuranosyl)-5-fluorouracil
- 76462-82-3
- (2R,3R,4R,5R)-2-(5-Fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-5-methyltetrahydrofuran-3,4-diyl diacetate
- NS00058750
-
- Inchi: 1S/C13H15FN2O7/c1-5-9(22-6(2)17)10(23-7(3)18)12(21-5)16-4-8(14)11(19)15-13(16)20/h4-5,9-10,12H,1-3H3,(H,15,19,20)/t5-,9-,10-,12-/m1/s1
- InChI Key: ONKMZOUZXRFSQO-RPULLILYSA-N
- SMILES: FC1C(NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](C)O1)OC(C)=O)OC(C)=O)=O)=O
Computed Properties
- Exact Mass: 385.797571
- Monoisotopic Mass: 383.799617
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: -0.3
Experimental Properties
- Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.538
- Solubility: Slightly soluble (6.9 g/l) (25 º C),
Uridine,5'-deoxy-5-fluoro-, 2',3'-diacetate Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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